Cas no 32586-82-6 (Dimethyl Phosphate Sodium Salt)

• Product Name: Dimethyl Phosphate Sodium Salt
• CAS No: 32586-82-6
• MF: C₂H₆NaO₄P
• MW: 148.03017282486
• CID: 293714
• PubChem ID: 23663684
• Update Time: 2025-10-31

Dimethyl Phosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• sodium dimethyl phosphate
• Dimethyl Phosphate Sodium Salt
• dimethyl hydrogen phosphate
• 32586-82-6
• DTXSID10895146
• LMGRDVWNCARTPS-UHFFFAOYSA-M
• Phosphoric acid, dimethyl ester, sodium salt (1:1)
• sodium;dimethyl phosphate
• NS00090512
• Q18919131
• sodium dimethylphosphate
• AKOS030242292
• EINECS 251-114-4
• Dimethyl Phosphate-13C2 Sodium Salt
• SCHEMBL4408905
• FT-0667527
• FT-0667526
• 6Y9431DWHB
• UNII-6Y9431DWHB
• DTXCID701324666

• Inchi： 1S/C2H7O4P.Na/c1-5-7(3,4)6-2;/h1-2H3,(H,3,4);/q;+1/p-1
• InChI Key： LMGRDVWNCARTPS-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(OC)OC.[Na+]

Computed Properties

• Exact Mass: 147.99018
• Monoisotopic Mass: 147.99013995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Melting Point: 234-235°C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 58.59

Dimethyl Phosphate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Dimethyl Phosphate Sodium Salt

Dimethyl Phosphate Sodium Salt (CAS No. 32586-82-6): An Overview and Recent Advances

Dimethyl Phosphate Sodium Salt (CAS No. 32586-82-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as sodium dimethyl phosphate, is a sodium salt of dimethyl phosphate, characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical characteristics, synthesis methods, applications, and recent research advancements of Dimethyl Phosphate Sodium Salt.

Chemical Structure and Properties

Dimethyl Phosphate Sodium Salt has the molecular formula NaO(C₂H₇O₄P). It is a white crystalline solid that is highly soluble in water and exhibits excellent stability under a wide range of conditions. The compound's structure consists of a central phosphorus atom bonded to two methyl groups and one oxygen atom, which is further bonded to a sodium ion. This unique arrangement contributes to its high reactivity and versatility in various chemical reactions.

The sodium salt form of dimethyl phosphate imparts additional properties such as enhanced solubility and ionic strength, making it suitable for use in aqueous solutions. These properties are crucial in applications where solubility and stability are key factors, such as in the formulation of pharmaceuticals and agrochemicals.

Synthesis Methods

The synthesis of Dimethyl Phosphate Sodium Salt can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of dimethyl phosphate with sodium hydroxide (NaOH) in an aqueous medium. The reaction can be represented as follows:

HOC₂H₅OPO(OCH₃)₂ + NaOH → NaO(C₂H₇O₄P) + H₂O + CH₃OCH₃

This method is straightforward and yields high purity Dimethyl Phosphate Sodium Salt. Another approach involves the reaction of dimethyl phosphite with sodium hypochlorite (NaOCl), followed by hydrolysis to form the desired product. This method is particularly useful for large-scale production due to its efficiency and cost-effectiveness.

Applications in Pharmaceuticals and Agrochemicals

Dimethyl Phosphate Sodium Salt finds extensive use in the pharmaceutical industry due to its ability to enhance the solubility and stability of active pharmaceutical ingredients (APIs). It is often used as a solubilizing agent in drug formulations, particularly for poorly soluble drugs. The compound's ionic nature helps improve the bioavailability of these drugs, leading to better therapeutic outcomes.

In the agrochemical sector, Dimethyl Phosphate Sodium Salt serves as an important intermediate in the synthesis of pesticides and herbicides. Its reactivity with various functional groups allows for the creation of novel compounds with enhanced efficacy against pests and weeds. Recent studies have shown that Dimethyl Phosphate Sodium Salt can be used to develop environmentally friendly pesticides that are less toxic to non-target organisms.

Molecular Biology and Biotechnology Applications

Beyond its traditional applications, Dimethyl Phosphate Sodium Salt has gained attention in molecular biology and biotechnology research. It is used as a stabilizing agent in nucleic acid solutions, helping to prevent degradation during storage and handling. The compound's ability to form stable complexes with DNA and RNA makes it valuable in various biotechnological processes, such as PCR (polymerase chain reaction) amplification and gene sequencing.

Recent Research Advancements

The versatility of Dimethyl Phosphate Sodium Salt has led to numerous recent research advancements across multiple disciplines. In materials science, researchers have explored its use as a cross-linking agent in polymer synthesis. The compound's ability to form stable covalent bonds with polymer chains enhances the mechanical properties of the resulting materials, making them suitable for applications such as coatings, adhesives, and biomedical devices.

In environmental science, studies have focused on the biodegradability of Dimethyl Phosphate Sodium Salt. Research has shown that the compound can be efficiently degraded by microorganisms under aerobic conditions, reducing its environmental impact. This property makes it an attractive alternative to more persistent chemicals commonly used in industrial processes.

In the field of catalysis, Dimethyl Phosphate Sodium Salt has been investigated as a potential catalyst or catalyst support for various chemical reactions. Its unique structure provides active sites that can facilitate catalytic processes, leading to improved reaction rates and selectivity. Recent studies have demonstrated its effectiveness in promoting hydrogenation reactions and carbon-carbon bond formation.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Dimethyl Phosphate Sodium Salt is generally considered safe for use in industrial settings, proper handling procedures should be followed to minimize potential risks. The compound should be stored in a cool, dry place away from incompatible materials such as strong acids or oxidizers. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling the compound to prevent skin or eye contact.

In conclusion, Dimethyl Phosphate Sodium Salt (CAS No. 32586-82-6) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an invaluable component in pharmaceuticals, agrochemicals, materials science, molecular biology, and environmental science. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in modern scientific advancements.